Cas no 695216-04-7 (1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, monomethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, monomethyl ester
• CAS No: 695216-04-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 391669
• PubChem ID: 92016596
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, monomethyl ester
• 3-but-2-enoxy-5-methoxycarbonylbenzoate
• 5-But-2-enyloxy-isophthalic acid monomethyl ester
• A1-02244
• 695216-04-7

• Inchi： 1S/C13H14O5/c1-3-4-5-18-11-7-9(12(14)15)6-10(8-11)13(16)17-2/h3-4,6-8H,5H2,1-2H3,(H,14,15)/b4-3+
• InChI Key： XFCYEOGFGHWBEL-ONEGZZNKSA-N
• SMILES： O(C/C=C/C)C1C=C(C(=O)O)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 249.07629
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 75.66